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Compound of Interest

1-(2-Bromoethyl)piperidine
Compound Name:
hydrobromide

Cat. No. B1280125

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties of 1-(2-
Bromoethyl)piperidine hydrobromide, with a primary focus on its melting point. This
document summarizes available data, presents detailed experimental protocols for melting
point determination, and outlines a general workflow for the preliminary investigation of such a
compound in a drug development context.

Physicochemical Data Summary

1-(2-Bromoethyl)piperidine hydrobromide is a chemical intermediate used in the synthesis
of various pharmaceutical compounds.[1] Accurate determination of its physical properties,
such as the melting point, is a critical first step in its characterization, ensuring purity and
consistency for further applications.

Melting Point Data

There is a notable discrepancy in the reported melting point of 1-(2-Bromoethyl)piperidine
hydrobromide in available literature. This could be attributed to various factors, including the
presence of impurities, different polymorphic forms of the crystal, or variations in experimental
methodology. The reported values are summarized in the table below for direct comparison.
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Parameter Value Source(s)
Melting Point 89-91°C PrepChem.com][2]
] ] ChemicalBook, ECHEMI,
Melting Point 219 - 220 °C (Solvent: ethanol) ) )
Sigma-Aldrich[3][4][5]

Other Physicochemical Properties

Property Value

Molecular Formula C7H15Br2N[3]

Molecular Weight 273.01 g/mol [5]

Exact Mass 272.955 u[5]

Physical Form Solid

Experimental Protocols for Melting Point
Determination

The following are detailed methodologies for accurately determining the melting point of 1-(2-
Bromoethyl)piperidine hydrobromide.

Capillary Method (Pharmacopeia Standard)

This method is a widely accepted standard for melting point determination in pharmaceutical
quality control.[6]

Apparatus:

Melting point apparatus (e.g., Thiele tube or automated instrument)

Capillary tubes (closed at one end, 0.8-1.2 mm internal diameter)[6]

Thermometer (calibrated)

Mortar and pestle
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e Spatula
Procedure:

o Sample Preparation: Ensure the 1-(2-Bromoethyl)piperidine hydrobromide sample is pure
and completely dry, as impurities and residual solvent can depress the melting point and
broaden the melting range.[7] If the sample consists of large crystals, gently grind it to a fine
powder using a mortar and pestle.[7]

e Loading the Capillary Tube: Tap the open end of a capillary tube into the powdered sample to
collect a small amount. Invert the tube and tap it gently on a hard surface to pack the sample
into the closed end. The packed sample height should be between 2-3 mm.[8]

e Measurement:
o Place the loaded capillary tube into the heating block of the melting point apparatus.

o Heat the block at a medium rate until the temperature is about 20°C below the expected
melting point.[8]

o Decrease the heating rate to approximately 1°C per minute to ensure thermal equilibrium.

[6]
o Record the temperature at which the first droplet of liquid appears (the onset of melting).

o Continue heating slowly and record the temperature at which the entire sample has turned
into a clear liquid (the clear point).[6]

e Reporting: The melting point should be reported as a range from the onset temperature to
the clear point temperature. For a pure compound, this range is typically narrow (0.5-1.0°C).

[9]

Hot Stage Microscopy

This method allows for direct visual observation of the melting process.

Apparatus:
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o Microscope equipped with a hot stage

o Calibrated temperature controller and sensor
e Microscope slides and cover slips
Procedure:

e Sample Preparation: Place a small amount of the finely powdered 1-(2-
Bromoethyl)piperidine hydrobromide onto a microscope slide.

e Measurement:
o Position the slide on the hot stage of the microscope.
o Begin heating the stage gradually while observing the sample through the microscope.

o Note the temperature at which the first signs of melting (e.g., rounding of crystal edges,
appearance of liquid) are observed.

o Continue to heat slowly and record the temperature at which the last solid crystal
disappears.

» Reporting: As with the capillary method, the melting point is reported as a range of these two
temperatures.

Logical Workflow for Compound Investigation

Given that piperidine derivatives are often investigated for their biological activity, particularly as
o1 receptor ligands, the following diagram illustrates a general workflow for the initial stages of
such a research project.[10] This workflow is not specific to 1-(2-Bromoethyl)piperidine
hydrobromide but represents a logical progression for a compound of its class in a drug
development context.
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Caption: General workflow for the initial investigation of a novel piperidine derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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